Cas no 1805213-84-6 (2,6-Bis(trifluoromethyl)-4-fluoroaniline)

• Product Name: 2,6-Bis(trifluoromethyl)-4-fluoroaniline
• CAS No: 1805213-84-6
• MF: C₈H₄F₇N
• MW: 247.112886428833
• CID: 4706747
• Update Time: 2023-08-15

2,6-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-fluoroaniline

• Inchi： 1S/C8H4F7N/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2H,16H2
• InChI Key： RWOPUIBPFHLOSU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 26